2-methoxy-4-[2-(4-morpholinylamino)propyl]phenol

• IUPAC Name: 2-methoxy-4-[2-(morpholin-4-ylamino)propyl]phenol
• InChI: InChI=1S/C14H22N2O3/c1-11(15-16-5-7-19-8-6-16)9-12-3-4-13(17)14(10-12)18-2/h3-4,10-11,15,17H,5-9H2,1-2H3
• InChI Key: RAQQSPFTFBNAAU-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1=CC(=C(C=C1)O)OC)NN2CCOCC2
• Molecular Formula: C14H22N2O3
• Molecular Weight: 266.34 g/mol

Description

2-methoxy-4-[2-(4-morpholinylamino)propyl]phenol, also known as MPMP, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 2-methoxy-4-[2-(4-morpholinylamino)propyl]phenol involves its ability to regulate the levels of reactive oxygen species (ROS) and reduce oxidative stress in the brain. It also modulates the activity of certain enzymes involved in the pathogenesis of neurodegenerative diseases, leading to a reduction in neuronal damage and inflammation.
Biochemical and Physiological Effects
2-methoxy-4-[2-(4-morpholinylamino)propyl]phenol has been shown to improve cognitive function and memory in animal models of neurodegenerative diseases. It also protects against neuronal damage and apoptosis, reduces inflammation, and enhances mitochondrial function.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-methoxy-4-[2-(4-morpholinylamino)propyl]phenol in lab experiments is its ability to cross the blood-brain barrier, allowing for targeted delivery to the brain. However, its low solubility and stability can pose challenges in formulation and storage.

Future Directions

Future research on 2-methoxy-4-[2-(4-morpholinylamino)propyl]phenol could focus on optimizing its formulation and delivery methods, identifying its specific targets and pathways in the brain, and evaluating its efficacy in clinical trials. Additionally, exploring its potential applications in other diseases such as cancer and cardiovascular disease could expand its therapeutic potential.
Conclusion
In conclusion, 2-methoxy-4-[2-(4-morpholinylamino)propyl]phenol is a promising chemical compound with potential therapeutic applications in the treatment of neurodegenerative diseases. Its antioxidant, anti-inflammatory, and neuroprotective properties make it a valuable candidate for drug development, and further research could uncover its full potential.

Synthesis Methods

2-methoxy-4-[2-(4-morpholinylamino)propyl]phenol can be synthesized through a multi-step process that involves the reaction of 2-methoxy-4-nitrophenol with 4-morpholinylamine, followed by reduction and further reactions. The final product is obtained through purification and isolation techniques.

Scientific Research Applications

2-methoxy-4-[2-(4-morpholinylamino)propyl]phenol has been extensively studied for its potential therapeutic applications, particularly in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. It has been shown to possess antioxidant, anti-inflammatory, and neuroprotective properties, making it a promising candidate for drug development.